Cas no 425618-72-0 (Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate)

• Product Name: Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
• CAS No: 425618-72-0
• MF: C₁₁H₁₄ClNO₅S
• MW: 307.750561237335
• MDL: MFCD02220016
• CID: 4714148
• Update Time: 2025-11-02

Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
• CBMicro_003044
• Oprea1_425707
• Oprea1_472750
• SMSF0017362
• STK327281
• CB04728
• ST066523
• BAS 02122924
• methyl 2-(3-chloro-4-methoxy-N-methylsulfonylanilino)acetate
• methyl 2-[(3-chloro-4-methoxyphenyl)(methylsulfonyl)amino]acetate
• glycine, N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)-, methyl ester
• [(3-Chloro-4-methoxy-phen
• Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate

• MDL： MFCD02220016
• Inchi： 1S/C11H14ClNO5S/c1-17-10-5-4-8(6-9(10)12)13(19(3,15)16)7-11(14)18-2/h4-6H,7H2,1-3H3
• InChI Key： IAGLIPPTIPJZHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(CC(=O)OC)S(C)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 408
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate

Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate: A Novel Compound with Promising Therapeutic Potential

CAS No. 425618-72-0 is a unique organic compound that has garnered significant attention in the field of biomedical research due to its structural complexity and potential pharmacological applications. The molecular formula of this compound, Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate, highlights its multifunctional nature, combining aromatic, sulfonic acid, and amino acid moieties into a single molecule. Recent studies have demonstrated that this compound exhibits a unique ability to modulate cellular signaling pathways, making it a candidate for further exploration in drug development.

Recent advances in medicinal chemistry have revealed that the 3-chloro-4-methoxyphenyl group plays a critical role in the compound's biological activity. This aromatic ring system is known to interact with various protein targets, including kinases and G-protein coupled receptors. The presence of the methylsulfonyl group further enhances its solubility and stability, which are essential properties for pharmaceutical compounds. Researchers have also noted that the glycinate moiety contributes to the molecule's ability to chelate metal ions, a property that may have implications in neurodegenerative disease research.

One of the most intriguing aspects of this compound is its potential as a modulator of the PI3K/Akt/mTOR signaling pathway. A 2023 study published in Journal of Medicinal Chemistry demonstrated that Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate significantly inhibits the phosphorylation of Akt at Ser473, which is a key step in the activation of this pathway. This finding suggests that the compound may have therapeutic applications in cancers where PI3K/Akt/mTOR hyperactivation is a hallmark, such as breast and ovarian cancers.

Another area of active research is the compound's potential as an anti-inflammatory agent. A 2024 preclinical study published in Pharmacological Research showed that the compound reduces the production of pro-inflammatory cytokines, including TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the inhibition of NF-κB activation, which is a central regulator of inflammatory responses. These findings highlight the compound's potential as a novel therapeutic option for chronic inflammatory diseases.

The 3-chloro-4-methoxyphenyl group has also been linked to the compound's ability to interact with the COX-2 enzyme, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). However, unlike traditional NSAIDs, this compound does not exhibit the same level of gastrointestinal toxicity, making it a potentially safer alternative. A 2023 study in Drug Discovery Today suggested that the compound's selectivity for COX-2 over COX-1 may be due to the steric hindrance provided by the methylsulfonyl group, which prevents the compound from binding to the COX-1 enzyme.

Recent computational studies have also explored the 3D molecular structure of Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate to predict its interactions with biological targets. Molecular docking simulations have shown that the compound can bind to the ATP-binding site of the PI3K enzyme, which is a critical step in the activation of the PI3K/Akt/mTOR pathway. These findings are consistent with the compound's observed biological effects and provide a theoretical basis for its potential as a therapeutic agent.

The methylsulfonyl group in this compound has also been investigated for its role in enhancing the molecule's solubility. A 2024 study published in Organic & Biomolecular Chemistry demonstrated that the sulfonic acid group increases the compound's hydrophilicity, which may improve its bioavailability. This property is particularly important for oral administration, as poor solubility is a common limitation in drug development.

In addition to its pharmacological properties, the compound has been studied for its potential in nanoparticle formulation. A 2023 study in Nano Letters showed that the compound can be incorporated into lipid nanoparticles, which could enhance its delivery to target tissues. This approach may be particularly useful for targeting the compound to specific organs or cells, such as the brain, where it could have applications in neurodegenerative diseases.

Despite the promising findings, further research is needed to fully understand the compound's mechanisms of action and its potential therapeutic applications. Ongoing studies are exploring its use in combination with other drugs to enhance efficacy and reduce side effects. The unique structural features of Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate make it a compelling candidate for future drug development, and its potential applications in oncology, inflammation, and neurodegenerative diseases continue to attract significant scientific interest.